Cas no 1351397-87-9 ((1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine)

• Product Name: (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine
• CAS No: 1351397-87-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5159337
• Update Time: 2025-11-07

(1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine
• 1,3,4-Oxadiazole-2-methanamine, 5-methyl-α-(phenylmethyl)-, (αS)-

• Inchi： 1S/C11H13N3O/c1-8-13-14-11(15-8)10(12)7-9-5-3-2-4-6-9/h2-6,10H,7,12H2,1H3/t10-/m0/s1
• InChI Key： LNJJVRCEYCYVOE-JTQLQIEISA-N
• SMILES： [C@H](C1=NN=C(C)O1)(N)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine

Research Brief on (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine (CAS: 1351397-87-9)

In recent years, the compound (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine (CAS: 1351397-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, featuring a 1,3,4-oxadiazole moiety, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. The unique structural characteristics of this compound, including its stereochemistry and heterocyclic component, make it a valuable scaffold for medicinal chemistry applications.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity as a modulator of certain neurotransmitter receptors, suggesting its potential utility in treating conditions such as depression and anxiety. The research team employed a combination of in vitro assays and molecular docking simulations to characterize the compound's binding affinity and selectivity profile, revealing its interaction with specific receptor subtypes.

From a synthetic chemistry perspective, several innovative approaches to the preparation of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine have been developed. A 2022 study in Organic Letters described an asymmetric synthesis route that achieves high enantiomeric purity (>99% ee) while maintaining excellent yield. This methodological advancement is particularly significant for scaling up production and ensuring consistent quality in preclinical studies. The synthetic protocol involves a key chiral resolution step followed by cyclization to form the oxadiazole ring.

In the realm of pharmacokinetics, recent investigations have shed light on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine. Data presented at the 2023 American Chemical Society National Meeting indicated favorable blood-brain barrier penetration and metabolic stability in rodent models. These findings support further development of the compound as a central nervous system-targeting therapeutic agent. Notably, the 5-methyl substitution on the oxadiazole ring appears to confer enhanced metabolic resistance compared to unsubstituted analogs.

The safety profile of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine has been preliminarily assessed in recent toxicology studies. While the compound shows good tolerability in acute dosing regimens, chronic toxicity evaluations are currently underway. Researchers have identified potential off-target effects that warrant structural optimization, particularly concerning cardiovascular parameters at higher doses. These findings were detailed in a 2023 report published in Chemical Research in Toxicology.

Looking forward, several pharmaceutical companies have included derivatives of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine in their discovery pipelines. Patent applications filed in 2023-2024 describe novel analogs with improved potency and selectivity profiles. The compound's versatility as a building block for drug design is evidenced by its incorporation into diverse molecular architectures targeting various disease pathways. Current research efforts are particularly focused on developing next-generation variants with enhanced therapeutic indices.

In conclusion, (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-phenyl-ethanamine (CAS: 1351397-87-9) represents a chemically and pharmacologically interesting compound with multiple potential therapeutic applications. The recent research developments highlighted in this brief demonstrate significant progress in understanding its biological activities, synthetic accessibility, and drug-like properties. As investigations continue, this molecule and its derivatives are likely to play an increasingly important role in the development of innovative medicines for challenging medical conditions.